Cas no 133099-04-4 (Darifenacin)

• Product Name: Darifenacin
• CAS No: 133099-04-4
• MF: C₂₈H₃₀N₂O₂
• MW: 426.550007343292
• MDL: MFCD00896313
• CID: 64245
• PubChem ID: 444031
• Update Time: 2025-04-18

Darifenacin Chemical and Physical Properties

Names and Identifiers

• 2-(1-(2-(2,3-Dihydrobenzofuran-5-yl)ethyl)pyrrolidin-3-yl)-2,2-diphenylacetamide
• Darifenacin intermediate
• Darifenacin
• 2-(1-(2-(2,3-Dihydrobenzofuran-5-yl)ethyl)-pyrrolidin-3-yl)-2,2-diphenylacetamide
• 3-Pyrrolidineacetamide, 1-[2-(2,3-dihydro-5-benzofuranyl)ethyl]-α,α-diphenyl-,(3S)-
• Intermediates of Darifenacin
• UK-88525
• UK 88525
• 3-Pyrrolidineacetamide,1-[2-(2,3-dihydro-5-benzofuranyl)ethyl]-a,a-diphenyl-, (S)-
• (3S)-3-(2-Amino-2-oxo-1,1-diphenylethyl)-1-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]-1-pyrrolidine
• (S)-(-)-3-(1-Carbamoyl-1,1-diphenylmethyl)-1-[2-(2,3-dihydrobenzofuran-5-yl)ethyl]pyrrolidine
• (S)-1-[2-(2,3-Dihydro-5-benzofuranyl)ethyl]-a,a-diphenyl-3-pyrrolidineacetamide
• (S)-3-(1-Carbamoyl-1,1-diphenylmethyl)-1-[2-(2,3-dihydrobenzofuran-5-yl)ethyl]pyrrolidine
• 2-[1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]pyrrolidin-3-yl]-2,2-di(phenyl)acetamide
• 2-{(3S)-1-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]pyrrolidin-3-yl}-2,2-dip
• 2-{(3S)-1-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]pyrrolidin-3-yl}-2,2-diphe
• 2-{(3S)-1-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]pyrrolidin-3-yl}-2,2-dipheny
• (3S)-1-[2-(2,3-Dihydro-5-benzofuranyl)ethyl]-α,α-diphenyl-3-pyrrolidineacetamide
• (s)-1-[2-(2,3-dihydro-5-benzofuranyl) ethyl]-alpha,alpha-diphenyl-3-pyrrolidine acetamide
• Q166476
• 2-((3S)-1-(2-(2,3-Dihydrobenzofuran-5-yl)ethyl)pyrrolidin-3-yl)-2,2-diphenylacetamide
• 2-{(3S)-1-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]pyrrolidin-3-yl}-2,2-diphenylacetamide
• DARIFENACIN [WHO-DD]
• 2-[(3S)-1-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]pyrrolidin-3-yl]-2,2-di(phenyl)acetamide
• Darifenacin [USAN]
• 3-(S)-(-)-(1-carbamoyl-1,1-diphenylmethyl)-1-[2-(2,3-dihydrobenzofuran-5-y l)ethyl]pyrrolidine
• darifenacine
• UK-88525 (hydrobromide)
• D03654
• UNII-APG9819VLM
• DARIFENACIN [INN]
• SCHEMBL56574
• Darifenacina
• GTPL319
• 2-[(3S)-1-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]pyrrolidin-3-yl]-2,2-diphenylacetamide
• Enablex
• DARIFENACIN [MI]
• DARIFENACIN [VANDF]
• CHEMBL1346
• 3-Pyrrolidineacetamide, 1-(2-(2,3-dihydro-5-benzofuranyl)ethyl)-alpha,alpha-diphenyl-, (3S)-
• darifenicin
• Darifenacin (USAN/INN)
• (S)-2-{1-[2-(2,3-dihydrobenzofuran-5-yl)ethyl]-3-pyrrolidinyl}-2,2-diphenylacetamide
• AC-302
• 133099-04-4
• 2-((3S)-1-(2-(2,3-DIHYDROBENZOFURAN-5-YL)ETHYL)PYRROLIDIN-3-YL)-2,2-DIPHENYLACETAMIDE.
• DTXSID2048290
• Darifenacinum
• (S)-2-{1-[2-(2,3-Dihydro-benzofuran-5-yl)-ethyl]-pyrrolidin-3-yl}-2,2-diphenyl-acetamide
• G04BD10
• DARIFENACIN (MART.)
• Darifenacin extended release
• AKOS015907962
• HY-A0033
• DTXCID3028265
• 3-(S)-(-)-(1-carbamoyl-1,1-diphenylmethyl)-1-[2-(2,3-dihydrobenzofuran-5-yl)ethyl]pyrrolidine
• MLS003876823
• HXGBXQDTNZMWGS-RUZDIDTESA-N
• CS-1168
• SMR002533186
• DARIFENACIN [MART.]
• NS00007299
• DB00496
• EN300-19768793
• NCGC00168775-01
• (S)-1-(2-(2,3-Dihydro-5-benzofuranyl)ethyl)-alpha,alpha-diphenyl-3-pyrrolidineacetamide
• Darifenacin [USAN:INN:BAN]
• (S)-2-(1-(2-(2,3-dihydrobenzofuran-5-yl)ethyl)pyrrolidin-3-yl)-2,2-diphenylacetamide
• 3-PYRROLIDINEACETAMIDE, 1-(2-(2,3-DIHYDRO-5-BENZOFURANYL)ETHYL)-.ALPHA.,.ALPHA.-DIPHENYL-, (3S)-
• 2-{1-[2-(2,3-Dihydro-benzofuran-5-yl)-ethyl]-pyrrolidin-3-yl}-2,2-diphenyl-acetamide (Darifenacin)
• APG9819VLM
• [3H]darifenacin
• NCGC00168775-07
• 2-((3S)-1-(2-(2,3-dihydro-1-benzofuran-5-yl)ethyl)pyrrolidin-3-yl)-2,2-diphenylacetamide
• AB01566824_01
• GTPL321
• CHEBI:391960
• BDBM50109647
• AMY40857
• UK88525
• Darifenacin, >=98%
• Darifenacin; 3-Pyrrolidineacetamide, 1-[2-(2,3-dihydro-5-benzofuranyl)ethyl]-a,a-diphenyl-, (3S)-; 3-Pyrrolidineacetamide, 1-[2-(2,3-dihydro-5-benzofuranyl)ethyl]-a,a-diphenyl-, (S)-; (3S)-1-[2-(2,3-Dihydro-5-benzofuranyl)ethyl]-a,a-diphenyl-3-pyrrolidineacetamide; (3
• BRD-K95773607-004-03-8

• MDL： MFCD00896313
• Inchi： 1S/C28H30N2O2/c29-27(31)28(23-7-3-1-4-8-23,24-9-5-2-6-10-24)25-14-17-30(20-25)16-13-21-11-12-26-22(19-21)15-18-32-26/h1-12,19,25H,13-18,20H2,(H2,29,31)/t25-/m1/s1
• InChI Key： HXGBXQDTNZMWGS-RUZDIDTESA-N
• SMILES： O=C(C(C1C=CC=CC=1)(C1C=CC=CC=1)[C@H]1CN(CCC2C=CC3=C(CCO3)C=2)CC1)N

Computed Properties

• Exact Mass: 426.23100
• Monoisotopic Mass: 426.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2
• XLogP3: 4.6

Experimental Properties

• Density: 1.192
• Boiling Point: 614.3 °C at 760 mmHg
• Flash Point: 325.3 °C
• Refractive Index: 1.624
• PSA: 55.56000
• LogP: 4.59570
• pka: pKa (25°): 9.2
• Specific Rotation: 25D -20.6° (c = 1.0 in methylene chloride)

Darifenacin Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes